2-(4-cyano-2-methoxyphenoxy)-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(4-cyano-2-methoxyphenoxy)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C17H16N2O3/c1-12-4-3-5-14(8-12)19-17(20)11-22-15-7-6-13(10-18)9-16(15)21-2/h3-9H,11H2,1-2H3,(H,19,20)
• InChI Key: OVLDTOPYSHZVJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)COC2=C(C=C(C=C2)C#N)OC
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

2-(4-cyano-2-methoxyphenoxy)-N-(3-methylphenyl)acetamide, also known as A-769662, is a synthetic compound that has been developed as an AMP-activated protein kinase (AMPK) activator. AMPK is a key regulator of cellular energy homeostasis, and its activation has been shown to have a variety of beneficial effects in metabolic diseases such as obesity, type 2 diabetes, and cardiovascular disease.

Mechanism of Action

Lactisole can be used to explore the roles of these receptors in diverse pathways, including glucose-induced insulin secretion in pancreatic β-cells and the secretion of glucagon-like peptides by enteroendocrine L-cells.

Safety and Hazards

This compound is classified as an irritant. It has hazard statements H335, H319, and H315. Precautionary measures include P264, P280, P305+P351+P338, P337+P313P, P264, P280, P302+P352, P321, P332+P313, and P362.

Future Directions

Sodium 2-(4-methoxyphenoxy)propanoic acid is a taste modulator that inhibits the perception of sweetness in humans, but not in rats. This could have potential applications in the food industry.